Cas no 887347-92-4 (5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide)

• Product Name: 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide
• CAS No: 887347-92-4
• MF: C₁₈H₁₃N₃O₇
• MW: 383.311724424362
• CID: 6490473
• Update Time: 2025-06-08

5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide
• 2-Furancarboxamide, 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)-

• Inchi： 1S/C18H13N3O7/c1-27-11-6-7-12(15(10-11)21(25)26)16-8-9-17(28-16)18(22)19-13-4-2-3-5-14(13)20(23)24/h2-10H,1H3,(H,19,22)
• InChI Key： UIDUGVFYAFSVIG-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(OC)C=C2[N+]([O-])=O)=CC=C1C(NC1=CC=CC=C1[N+]([O-])=O)=O

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• Boiling Point: 511.6±50.0 °C(Predicted)
• pka: 11.31±0.70(Predicted)

Additional information on 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide

Introduction to 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide (CAS No. 887347-92-4)

5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 887347-92-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including nitro and methoxy substituents, which contribute to its reactivity and potential therapeutic applications.

The nitrophenyl groups in the molecule are particularly noteworthy, as they are known for their ability to participate in various chemical reactions, including nucleophilic aromatic substitution and reduction reactions. These properties make the compound a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored biological activities. Additionally, the furan-2-carboxamide moiety introduces a heterocyclic framework that is commonly found in bioactive natural products and pharmaceuticals, further enhancing the compound's potential as a lead structure in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds due to their diverse biological effects. Studies have demonstrated that nitroaromatic derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The presence of multiple nitro groups in 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide suggests that it may possess potent biological activity, although further research is required to fully elucidate its mechanism of action.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. The combination of the 4-methoxy-2-nitrophenyl and 2-nitrophenyl substituents provides a rich chemical environment that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been exploring various derivatives of this compound to enhance its solubility, bioavailability, and target specificity. For instance, modifications such as halogenation or alkylation at specific positions on the aromatic rings could lead to novel analogs with improved therapeutic efficacy.

The furan-2-carboxamide core of the molecule also offers opportunities for structural diversification. Furan derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets in unique ways. The amide functionality further extends the possibilities for hydrogen bonding interactions, which are crucial for binding affinity in drug design. Recent computational studies have suggested that this compound may have potential as an inhibitor of certain enzymes involved in cancer progression, highlighting its significance as a candidate for further investigation.

Advances in synthetic methodologies have made it increasingly feasible to explore complex molecular architectures like 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have enabled the efficient construction of intricate scaffolds with high precision. These methods have been instrumental in generating libraries of derivatives for high-throughput screening, allowing researchers to identify promising candidates more rapidly than ever before.

The integration of computational chemistry into drug discovery has also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies can predict how 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide interacts with biological targets at the atomic level. These insights can guide experimental efforts by highlighting key residues involved in binding and identifying potential sites for optimization. Additionally, virtual screening techniques have been used to identify new analogs with enhanced properties based on known binding patterns.

In conclusion, 5-(4-methoxy-2-nitrophenyl)-N-(2-nitrophenyl)furan-2-carboxamide (CAS No. 887347-92-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further exploration as a lead structure or intermediate in drug development. As research continues to uncover new applications for nitroaromatic compounds, this molecule is likely to play an important role in advancing our understanding of medicinal chemistry and therapeutic intervention.